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Compound of Interest

Compound Name: 5-Formyl-2-hydroxybenzonitrile

Cat. No.: B068084 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Formyl-2-hydroxybenzonitrile

This document provides a comprehensive overview of the safety and handling protocols for 5-
Formyl-2-hydroxybenzonitrile (CAS No: 73289-79-9), intended for researchers, scientists,

and professionals in drug development. It covers hazard identification, protective measures,

emergency procedures, and handling and storage guidelines based on available safety data.

Chemical Identification and Properties
5-Formyl-2-hydroxybenzonitrile is a solid organic compound utilized as a key intermediate in

the synthesis of pharmaceuticals and agrochemicals.[1] Its distinct functional groups—

aldehyde, hydroxyl, and nitrile—make it a versatile building block in the creation of complex

molecules like benzofurans and coumarins.[1]

Table 1: Physical and Chemical Properties of 5-Formyl-2-hydroxybenzonitrile
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Property Value Source

CAS Number 73289-79-9 [1][2][3]

Molecular Formula C₈H₅NO₂ [1][2][3]

Molecular Weight 147.13 g/mol [1][2][4]

IUPAC Name 5-formyl-2-hydroxybenzonitrile [2][3]

Synonyms
3-Cyano-4-

hydroxybenzaldehyde
[2]

Physical Form Solid [3]

Boiling Point 266.9 ± 25.0 °C at 760 mmHg [3]

| Storage Temperature| 2-8°C, stored under inert gas |[1][5] |

Hazard Identification and Classification
This chemical is classified as harmful and requires careful handling to avoid exposure. The

primary hazards are associated with irritation to the skin, eyes, and respiratory system.

Table 2: GHS Hazard Classification
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Classification Code Description Source

Signal Word Warning [3][5]

Pictogram
GHS07 (Exclamation

Mark)
[3][5]

Hazard Statements H302+H312+H332

Harmful if swallowed,

in contact with skin or

if inhaled.

[5]

H315 Causes skin irritation. [3]

H319
Causes serious eye

irritation.
[3]

H335
May cause respiratory

irritation.
[3]

Precautionary

Statements
P261 Avoid breathing dust.

P271

Use only outdoors or

in a well-ventilated

area.

[5]

| | P280 | Wear protective gloves/protective clothing/eye protection/face protection. |[5] |

Experimental Protocols
Detailed experimental protocols for toxicological studies of 5-Formyl-2-hydroxybenzonitrile
are not available in the reviewed safety data sheets. The hazard classifications are based on

standardized GHS criteria for substances with similar structures or properties.

Safe Handling and Emergency Response Workflow
The following diagram outlines the logical workflow for risk assessment, standard handling, and

emergency procedures associated with 5-Formyl-2-hydroxybenzonitrile.
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Risk Assessment & Planning
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Caption: Workflow for the safe handling and emergency response for 5-Formyl-2-
hydroxybenzonitrile.

First-Aid Measures
Immediate medical attention is crucial in case of exposure. Always show the Safety Data Sheet

(SDS) to the attending medical professional.[6]

Table 3: First-Aid Procedures

Exposure Route Procedure Source

Inhalation

Move the victim to fresh
air. If breathing is difficult
or has stopped, provide
artificial respiration. Seek
immediate medical
attention.

[5][6][7][8]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area thoroughly

with soap and plenty of water

for at least 15 minutes. If skin

irritation occurs, get medical

advice.

[5][7][8]

Eye Contact

Rinse cautiously with water for

at least 15 minutes, holding

the eyelids open. Remove

contact lenses if present and

easy to do. Continue rinsing. If

eye irritation persists, seek

immediate medical attention.

[5][6][7]

| Ingestion | Do NOT induce vomiting.[5][6] Rinse mouth with water and, if the person is

conscious, have them drink one or two glasses of water. Call a physician or poison control

center immediately. |[5][6] |
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Fire-Fighting Measures
In case of a fire involving this substance, specific precautions must be taken.

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or alcohol-resistant foam.[5][9]

Specific Hazards: Combustion emits toxic fumes, including carbon oxides (CO, CO₂) and

nitrogen oxides (NOx).[5][9]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with skin and eyes.[5][9]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment (see Section 8.0). Evacuate unnecessary personnel and prevent access to the

contaminated area.[7] Avoid breathing dust and prevent contact with the substance.

Environmental Precautions: Do not allow the chemical to enter drains, surface water, or the

sanitary sewer system.[5][9]

Methods for Clean-up: Sweep up the spilled solid material, avoiding dust formation, and

place it into a suitable, labeled container for disposal.[5][7][9]

Handling and Storage
Proper handling and storage are essential to maintain the chemical's stability and ensure

personnel safety.

Table 4: Handling and Storage Guidelines | Aspect | Recommendation | Source | | :--- | :--- | :---

| | Handling | Use only in a chemical fume hood with sufficient ventilation.[5][7] Avoid all

personal contact, including inhalation and ingestion.[7][10] Do not eat, drink, or smoke when

using this product. Wash hands thoroughly after handling.[7] | | Storage | Store in a cool, dry,

well-ventilated area.[5] Keep the container tightly closed and store under an inert atmosphere,

such as argon.[5] Recommended storage temperature is 2-8 °C.[5] Keep away from
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incompatible materials. | | Incompatible Materials | Strong oxidizing agents, strong acids, strong

bases, and strong reducing agents. |[6][7] |

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are critical for minimizing

exposure risk.

Table 5: Personal Protective Equipment (PPE) Recommendations | Type | Specification |

Source | | :--- | :--- | :--- | | Engineering Controls | Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. Eyewash stations and safety showers must be

readily accessible. |[5][9] | | Eye/Face Protection | Wear chemical safety glasses or goggles

that comply with OSHA's 29 CFR 1910.133 or European Standard EN166. A face shield may

be necessary for splash protection. |[5][9][11] | | Skin Protection | Wear appropriate protective

gloves (e.g., nitrile rubber) and clothing, such as a lab coat, to prevent skin exposure.[5][9][11]

Contaminated clothing should be removed and washed before reuse.[7] | | Respiratory

Protection | If exposure limits are exceeded or irritation is experienced, use a NIOSH/MSHA or

European Standard EN 149 approved respirator with a particle filter. A self-contained breathing

apparatus may be required in emergencies. |[5][9] |

Stability and Reactivity
Reactivity: No specific reactivity hazards have been identified.

Chemical Stability: The substance is stable under normal, recommended storage conditions.

[9]

Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.[6][9]

Hazardous Decomposition Products: During combustion, hazardous gases such as carbon

monoxide, carbon dioxide, and nitrogen oxides may be produced.[5][9]

Toxicological and Ecological Information
Toxicological Information: This substance is classified as harmful if swallowed, inhaled, or in

contact with skin.[5] It may cause irritation to the skin, eyes, and respiratory tract.[5][7]
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Symptoms of exposure can include redness and irritation at the site of contact, profuse

watering of the eyes, soreness of the throat, nausea, and vomiting.[5]

Ecological Information: Do not let the product enter drains or surface water.[9] It should not

be released into the environment.[7]

Disposal Considerations
Waste material must be disposed of in accordance with national and local regulations.[2]

Dispose of the contents and container at an approved waste disposal plant.[7] Do not mix with

other waste and handle uncleaned containers as you would the product itself.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Formyl-2-hydroxybenzonitrile safety and handling].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b068084#5-formyl-2-hydroxybenzonitrile-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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